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Compound of Interest

Compound Name: JKE-1674

Cat. No.: B3025899 Get Quote

Essential Safety and Handling Guide for JKE-
1674
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling JKE-1674. The following procedures

are designed to ensure a safe laboratory environment and proper management of this

compound.

JKE-1674 is an orally active inhibitor of glutathione peroxidase 4 (GPX4) and an active

metabolite of the GPX4 inhibitor ML-210. While a specific Safety Data Sheet (SDS) for JKE-
1674 indicates no classification under the Globally Harmonized System (GHS), a conservative

approach to handling is recommended based on the safety profile of its precursor, ML-210[1]

[2]. The SDS for ML-210 classifies it as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1].

Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is critical to minimize exposure

and ensure user safety. The following table summarizes the recommended PPE for handling

JKE-1674, based on the more detailed safety information available for its precursor, ML-210[1].
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Protection Type Specific Recommendations Rationale

Eye Protection
Safety goggles with side-

shields.

To prevent eye contact with the

compound, which could cause

irritation.

Hand Protection Protective gloves (e.g., nitrile).

To avoid skin contact. Gloves

should be inspected before

use.

Body Protection
Impervious clothing, such as a

lab coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A suitable respirator should be

used when handling the

powder form or if aerosols may

be generated.

To prevent inhalation,

especially in areas without

adequate exhaust ventilation.

Operational and Disposal Plans
Handling and Storage:

Handling: Avoid inhalation, and contact with eyes and skin. Do not eat, drink, or smoke when

using this product. Wash skin thoroughly after handling. Use only in areas with appropriate

exhaust ventilation[1].

Storage: JKE-1674 is a crystalline solid. For long-term stability, it should be stored at -20°C

for up to four years[3]. Stock solutions should be stored at -80°C for up to one year to avoid

degradation[4][5]. It is noted that the compound can decompose if stored for prolonged

periods at room temperature as a solution in DMSO.

First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth[1].

Eye Contact: Remove contact lenses if present and easy to do. Rinse opened eye for

several minutes under running water[2].
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Skin Contact: While the product is generally not considered a skin irritant, it is good practice

to wash the affected area with soap and water[2][6].

Inhalation: Move the person to fresh air. Consult a doctor in case of complaints[2].

Disposal:

Dispose of contents and container to an approved waste disposal plant[1]. Avoid release to

the environment and collect any spillage[1].

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for safely handling JKE-1674 in a

laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don Personal Protective Equipment (PPE)

Weigh solid JKE-1674

Prepare stock solution (e.g., in DMSO)

Decontaminate work surfaces

Dispose of waste in approved container

Remove and dispose of PPE

Wash hands thoroughly
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Caption: Workflow for safe handling of JKE-1674.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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